Cas no 932320-57-5 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 932320-57-5
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5512977
• Update Time: 2025-08-04

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O4S2/c1-13-6-9-17(11-14(13)2)26(23,24)19-16-8-7-15-5-4-10-20(18(15)12-16)25(3,21)22/h6-9,11-12,19H,4-5,10H2,1-3H3
• InChI Key： DPVPSQZXXALXOI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)(=O)=O)=CC=C(C)C(C)=C1

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 932320-57-5)

The compound N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 932320-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models. The following research briefing provides an overview of the latest findings related to this compound, highlighting its promising role in drug development.

Recent studies have focused on the synthesis and optimization of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic pathways. These in silico studies have been complemented by in vitro assays, which demonstrate the compound's potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinase B (Akt).

In vivo studies have further validated the therapeutic potential of this compound. Preclinical trials using animal models of rheumatoid arthritis and certain cancers have shown that N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide significantly reduces disease progression with minimal adverse effects. Notably, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for treating neurodegenerative disorders, although this area requires further investigation.

Pharmacokinetic analyses reveal that the compound exhibits favorable absorption and distribution profiles, with a half-life that supports once-daily dosing in clinical settings. However, challenges remain in optimizing its metabolic stability to prevent rapid clearance and ensure sustained therapeutic levels. Researchers are currently exploring structural modifications and formulation strategies to address these limitations.

The safety profile of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide has been assessed through toxicology studies, which indicate low toxicity at therapeutic doses. Genotoxicity and carcinogenicity assays have yielded negative results, further supporting its potential for clinical development. Nevertheless, comprehensive safety evaluations in human trials will be essential to confirm these findings.

In conclusion, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-3,4-dimethylbenzene-1-sulfonamide represents a promising candidate for the treatment of inflammatory diseases and certain cancers. Its unique chemical structure and multifaceted pharmacological effects warrant continued research to fully exploit its therapeutic potential. Future studies should focus on clinical translation, including Phase I trials to assess safety and tolerability in humans, as well as further mechanistic studies to elucidate its broader biological impacts.